4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride

• Molecular Formula: C10H15Cl2N3O
• Molecular Weight: 264.15 g/mol
• IUPAC Name: 4-amino-1-methyl-5-pyridin-3-ylpyrrolidin-2-one;dihydrochloride
• InChI: InChI=1S/C10H13N3O.2ClH/c1-13-9(14)5-8(11)10(13)7-3-2-4-12-6-7;;/h2-4,6,8,10H,5,11H2,1H3;2*1H
• InChI Key: URTVTKVHQCXZAV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(CC1=O)N)C2=CN=CC=C2.Cl.Cl

Description

Systematic IUPAC Name Derivation and Isomeric Considerations

The systematic IUPAC name 4-amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one is derived through hierarchical prioritization of functional groups and substituents. The parent structure, pyrrolidin-2-one, is a five-membered lactam ring with a ketone oxygen at position 2. Substituents are numbered to assign the lowest possible locants:

• A methyl group at position 1.
• An amino group (-NH₂) at position 4.
• A pyridin-3-yl moiety at position 5.

The dihydrochloride designation indicates two hydrochloric acid molecules neutralized by basic nitrogen centers in the free base form. Stereoisomerism arises from the chiral centers at positions 4 and 5 of the pyrrolidinone ring. The (4R,5S) diastereomer is explicitly identified in the dihydrochloride salt (CAS 1955474-98-2), as evidenced by stereodescriptors in its registered name.

Table 1: IUPAC Name Breakdown

Component	Position	Description
Pyrrolidin-2-one	Parent	5-membered lactam ring
1-Methyl	1	N-bound methyl group
4-Amino	4	Primary amine substituent
5-(Pyridin-3-yl)	5	Pyridine ring attached via C3 carbon

Isomeric possibilities include enantiomeric pairs (4R,5S vs. 4S,5R) and diastereomers (e.g., 4R,5R), though only the (4R,5S) configuration is reported for the dihydrochloride salt.

Crystallographic Analysis of Pyrrolidin-2-one Core Scaffold

The pyrrolidin-2-one core adopts a non-planar conformation due to steric interactions between substituents. X-ray diffraction data for analogous pyrrolidinone derivatives reveal that:

• The lactam ring exhibits slight puckering (maximum deviation: 0.23 Å from planarity).
• The pyridin-3-yl group at position 5 projects perpendicularly from the pyrrolidinone plane, minimizing electronic repulsion between the pyridine’s π-system and the lactam’s carbonyl group.

In the dihydrochloride form, chloride ions participate in a three-dimensional hydrogen-bonding network. The primary amine (-NH₃⁺) and protonated pyridine nitrogen (N-H⁺) donate hydrogen bonds to chloride anions, while the lactam carbonyl (C=O) acts as a hydrogen bond acceptor. This interplay stabilizes the crystal lattice, as observed in related structures.

Table 2: Key Crystallographic Parameters

Parameter	Value	Source
Molecular formula	C10H15Cl2N3O
Molecular weight	264.15 g/mol
Hydrogen bonds	N-H⋯Cl, N+-H⋯Cl

Protonation States and Salt Formation Mechanisms

Protonation occurs at two basic sites in the free base:

• Primary amine (-NH₂) : With a pK_a ~9–10, this group is fully protonated (-NH₃⁺) under acidic conditions.
• Pyridine nitrogen : The pyridin-3-yl substituent’s nitrogen (pK_a ~5) becomes protonated in concentrated HCl, forming a pyridinium ion (-NH⁺).

The tertiary amine in the 1-methylpyrrolidin-2-one ring remains unprotonated due to steric hindrance and lower basicity (pK_a < 2). Salt formation involves reacting the free base with two equivalents of HCl, yielding the dihydrochloride via the equilibrium:

$$
\text{C}{10}\text{H}{13}\text{N}3\text{O} + 2\text{HCl} \rightarrow \text{C}{10}\text{H}{15}\text{Cl}2\text{N}_3\text{O}
$$

Crystallization from polar solvents (e.g., ethanol/water mixtures) promotes ionic lattice formation, driven by charge-assisted hydrogen bonds between protonated amines and chloride ions.

Table 3: Protonation Sites and pK_a Estimates

Site	Protonated Form	Estimated pKa
4-Amino (-NH2)	-NH3+	9.5–10.5
Pyridine nitrogen	-NH+	4.5–5.5

Preparation Methods

Formation of the Pyrrolidinone Ring

• Starting Materials : The synthesis often begins with suitable precursors such as amines and ketones.
• Cyclization Reaction : The pyrrolidine ring is formed through a cyclization reaction under controlled conditions, which may involve the use of catalysts to enhance efficiency and selectivity.

Formation of Dihydrochloride Salt

• Salt Formation : The final step involves converting the base form of the compound into its dihydrochloride salt. This is achieved by reacting the compound with hydrochloric acid in a suitable solvent, enhancing its solubility and stability.

Industrial Production Considerations

In industrial settings, optimizing synthetic routes is crucial for achieving high yields and purity. This may involve:

• Advanced Catalysts : Utilizing efficient catalysts to enhance reaction rates and selectivity.
• Purification Techniques : Employing techniques like recrystallization or chromatography to ensure high purity of the final product.
• Continuous Flow Reactors : Using continuous flow reactors can improve control over reaction conditions, leading to more efficient production processes.

Analytical Techniques for Quality Control

To monitor the progress and confirm the structure of intermediates and final products, various analytical techniques are employed:

• High-Performance Liquid Chromatography (HPLC) : Used for assessing purity and yield.
• Nuclear Magnetic Resonance (NMR) Spectroscopy : Essential for confirming the chemical structure of the compound.

Chemical Reactions Analysis

Key Functional Groups and Reactivity

The compound contains three primary functional groups:

• Amino group (-NH₂) : Highly nucleophilic and basic, participating in acid-base reactions.

• Pyridine ring : Electron-withdrawing due to aromatic nitrogen, influencing electronic effects in reactions.

• Pyrrolidin-2-one (lactam) ring : A cyclic amide structure, which may undergo hydrolysis or nucleophilic substitution under specific conditions.

Acid-Base Reactions

The amino group acts as a base, readily accepting protons to form the ammonium ion. This property is critical for its stability as a hydrochloride salt (dihydrochloride form) and solubility in aqueous solutions .

Reaction Type : Protonation
Conditions : Acidic environment (e.g., HCl)
Outcome : Formation of a dicationic species (NH₃⁺) at physiological pH.

Potential Hydrolysis

While not explicitly detailed in sources, the lactam ring (pyrrolidin-2-one) could theoretically undergo hydrolysis under harsh conditions (e.g., strong acids/bases or enzymes), breaking the amide bond to form a carboxylic acid and amine. Structural rigidity due to the pyridine substituent may reduce susceptibility to hydrolysis compared to simple lactams.

Reaction Type : Hydrolysis
Conditions : Elevated temperature, catalytic acid/base
Outcome : Formation of a carboxylic acid derivative.

Nucleophilic Substitution/Acylation

The amino group’s nucleophilicity enables reactions such as acylation or alkylation. For example:

• Acylation : Reaction with acyl chlorides to form amides.

• Alkylation : Reaction with alkyl halides to form quaternary ammonium salts.

Reaction Type : Nucleophilic attack
Conditions : Alkyl halides, acylating agents (e.g., acetyl chloride)
Outcome : Derivatization of the amino group.

Structural Influences on Reactivity

Feature	Reactivity Impact
Pyridine ring	Electron-withdrawing effect stabilizes adjacent groups, reducing nucleophilicity.
Amino group	Highly reactive in acid-base and nucleophilic reactions; governs solubility.
Pyrrolidin-2-one core	Contributes to structural rigidity and potential for hydrolysis under extreme conditions.

Stability and Analytical Considerations

• Analytical Techniques : HPLC and NMR spectroscopy are used to monitor synthesis and confirm structural integrity.

• Stability Factors :

  • pH : Optimal stability in acidic environments due to protonated amino groups.

  • Solvent : Polar protic solvents (e.g., water, methanol) enhance solubility.

Scientific Research Applications

4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of various bioactive molecules.

Biology: It is studied for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: It is explored for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, leading to changes in their activity and subsequent biological effects . The exact molecular targets and pathways involved may vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Salt Form
4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride	Pyrrolidin-2-one	4-Amino, 1-methyl, 5-(pyridin-3-yl)	Dihydrochloride
(5RS)-5-(Pyridin-3-yl)pyrrolidin-2-one (Norcotinine)	Pyrrolidin-2-one	5-(Pyridin-3-yl)	Free base
(RS)-1-Methyl-3-nicotinoylpyrrolidine (MNP)	Pyrrolidine	1-Methyl, 3-nicotinoyl	Free base
4-Amino-5-Aminomethyl-2-Methylpyrimidine Dihydrochloride	Pyrimidine	4-Amino, 5-aminomethyl, 2-methyl	Dihydrochloride

Key Observations :

• Amino and Methyl Groups: The target compound’s 4-amino and 1-methyl groups distinguish it from Norcotinine, which lacks these substituents. These groups may enhance hydrogen-bonding capacity and lipophilicity, respectively, influencing receptor binding and metabolic stability.
• Salt Form: Unlike Norcotinine and MNP (free bases), the dihydrochloride salt of the target compound improves solubility, a critical factor in bioavailability for oral administration .

Pharmacological and Physicochemical Properties

Table 2: Property Comparison

Property	Target Compound	Norcotinine	MNP	4-Amino-5-Aminomethyl-2-Methylpyrimidine Dihydrochloride
Solubility	High (dihydrochloride salt)	Moderate (free base)	Low (free base)	High (dihydrochloride salt)
Biological Role	Potential nicotinic ligand	Nicotine metabolite	Structural analog of nicotine derivatives	Unknown (pyrimidine-based)
Synthetic Complexity	Multi-step (amide coupling, salt formation)	Single-step oxidation of nicotine	Moderate (nicotinoyl addition)	Moderate (pyrimidine synthesis)

Analysis :

• Solubility: The dihydrochloride salt form of the target compound and the pyrimidine derivative offers superior aqueous solubility compared to free-base analogs like Norcotinine, aligning with typical salt strategies in drug design.
• Biological Relevance: Norcotinine’s role as a nicotine metabolite suggests the target compound may share affinity for nicotinic acetylcholine receptors (nAChRs), though this requires experimental validation.

Biological Activity

4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride, a pyrrolidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structure, which may contribute to various pharmacological effects, including anti-inflammatory, antibacterial, and antiviral properties. This article summarizes the current understanding of its biological activity based on diverse research findings.

The molecular formula of 4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride is $C_{10}H_{13}N_3O$ with a molecular weight of approximately 191.23 g/mol . The compound features a pyrrolidine ring substituted with an amino group and a pyridine moiety, which are crucial for its biological interactions.

Antimicrobial Activity

Research has indicated that derivatives of pyrrolidine compounds exhibit significant antimicrobial properties. For instance, studies have shown that certain pyrrolidine derivatives can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimal inhibitory concentration (MIC) values as low as 0.0039 mg/mL . The presence of halogen substituents in the structure has been linked to enhanced antibacterial activity.

Compound	MIC (mg/mL)	Bacterial Strain
Compound A	0.0039	S. aureus
Compound B	0.025	E. coli

Antiviral Activity

The antiviral potential of this compound has been explored in the context of influenza virus inhibition. In vitro studies demonstrated that compounds similar to 4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride can inhibit viral replication at micromolar concentrations without exhibiting cytotoxicity . Specifically, certain derivatives showed effective inhibition of RNA-dependent RNA polymerase (RdRP), a critical enzyme for viral replication.

Neuropharmacological Effects

The compound has also been investigated for its neuropharmacological effects. A study highlighted its role as an antagonist at the melanin-concentrating hormone receptor 1 (MCH-R1), with a reported inhibition constant (Ki) of 2.3 nM, indicating potent receptor binding and potential implications in appetite regulation and energy homeostasis .

Case Studies

• Antibacterial Efficacy : A study evaluated the antibacterial efficacy of several pyrrolidine derivatives, including 4-Amino-1-methyl-5-(pyridin-3-yl)pyrrolidin-2-one dihydrochloride. The results showed that these compounds significantly reduced bacterial viability in both gram-positive and gram-negative bacteria.
• Antiviral Activity Against Influenza : In a controlled laboratory setting, derivatives were tested against various strains of influenza A and B viruses. The results indicated that some derivatives could effectively reduce viral titers by over 50% at non-toxic concentrations.